![molecular formula C31H31F2N3O7S B1253977 Ritanserin Tartrate CAS No. 93076-39-2](/img/structure/B1253977.png)
Ritanserin Tartrate
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Overview
Description
A selective and potent serotonin-2 antagonist that is effective in the treatment of a variety of syndromes related to anxiety and depression. The drug also improves the subjective quality of sleep and decreases portal pressure.
Scientific Research Applications
1. Treatment of Schizophrenia
Ritanserin, a 5HT2A/2C antagonist, has been explored as a potential adjunctive treatment for schizophrenia. Studies have shown that ritanserin, when added to risperidone (a common antipsychotic medication), significantly improved negative symptoms in patients with chronic schizophrenia, suggesting its potential as an adjunctive therapy for this condition (Akhondzadeh et al., 2008).
2. Sleep Disturbances in Dysthymic Patients
Ritanserin has been effective in treating sleep disturbances related to anxiety and depression, specifically in dysthymic disorder. It was observed to increase Slow Wave Sleep (SWS) in patients, suggesting a beneficial effect on sleep quality (Paiva et al., 2004).
3. Improvement of Motor Impairments in Parkinson’s Disease
Clinical observations and studies have indicated that ritanserin could reduce motor deficits in Parkinson's Disease. It seems to exert this effect by blocking serotonin inhibition on midbrain dopamine systems, potentially improving mood, drive, and motivation in patients (Ferguson et al., 2010).
4. Sleep Quality in Narcolepsy
Ritanserin has shown efficacy in improving the 'feeling of being refreshed in the morning' for narcolepsy patients. It also resulted in a significant increase of nocturnal slow-wave sleep, suggesting potential use as an add-on medication for treating impaired sleep quality in narcoleptic patients (Mayer, 2003).
5. Antagonist Effects on Serotonin Receptors
Studies indicate that ritanserin's antagonist effects on serotonin receptors can lead to various therapeutic outcomes, like improvement in sleep rhythmicity, reduction in anxiety symptoms, and modulation of cognitive functions. This broad range of effects is attributed to ritanserin's action on the 5-HT2 receptors (Leysen et al., 2004).
6. Potential in Cancer Treatment
Ritanserin has emerged as a novel kinase inhibitor with potential applications in cancer treatment. It induced apoptotic cell death in lung cancer cells via a serotonin-independent mechanism, affecting key mediators of lipid and protein signaling, metabolism, and DNA damage response (Campbell et al., 2018).
properties
CAS RN |
93076-39-2 |
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Molecular Formula |
C31H31F2N3O7S |
Molecular Weight |
627.7 g/mol |
IUPAC Name |
6-[2-[4-[bis(4-fluorophenyl)methylidene]piperidin-1-yl]ethyl]-7-methyl-[1,3]thiazolo[3,2-a]pyrimidin-5-one;(2R,3R)-2,3-dihydroxybutanedioic acid |
InChI |
InChI=1S/C27H25F2N3OS.C4H6O6/c1-18-24(26(33)32-16-17-34-27(32)30-18)12-15-31-13-10-21(11-14-31)25(19-2-6-22(28)7-3-19)20-4-8-23(29)9-5-20;5-1(3(7)8)2(6)4(9)10/h2-9,16-17H,10-15H2,1H3;1-2,5-6H,(H,7,8)(H,9,10)/t;1-,2-/m.1/s1 |
InChI Key |
NJKCCYRWKDAVQS-LREBCSMRSA-N |
Isomeric SMILES |
CC1=C(C(=O)N2C=CSC2=N1)CCN3CCC(=C(C4=CC=C(C=C4)F)C5=CC=C(C=C5)F)CC3.[C@@H]([C@H](C(=O)O)O)(C(=O)O)O |
SMILES |
CC1=C(C(=O)N2C=CSC2=N1)CCN3CCC(=C(C4=CC=C(C=C4)F)C5=CC=C(C=C5)F)CC3.C(C(C(=O)O)O)(C(=O)O)O |
Canonical SMILES |
CC1=C(C(=O)N2C=CSC2=N1)CCN3CCC(=C(C4=CC=C(C=C4)F)C5=CC=C(C=C5)F)CC3.C(C(C(=O)O)O)(C(=O)O)O |
synonyms |
6-(2-(4-(Bis(4-fluorophenyl)methylene)-1-piperidinyl)ethyl)-7-methyl-5H-thiazolo(3,2-a)pyrimidin-5-one R 55667 R-55667 R55667 Ritanserin Ritanserin Hydrochloride Ritanserin Tartrate |
Origin of Product |
United States |
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